Cas no 2172508-77-7 (1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride)

• Product Name: 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride
• CAS No: 2172508-77-7
• MF: C₇H₁₁FN₂O₂S
• MW: 206.237843751907
• CID: 6499317
• PubChem ID: 165505283
• Update Time: 2025-06-15

1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride
• EN300-1450731
• 2172508-77-7
• [1-(propan-2-yl)-1H-pyrazol-5-yl]methanesulfonyl fluoride

• Inchi： 1S/C7H11FN2O2S/c1-6(2)10-7(3-4-9-10)5-13(8,11)12/h3-4,6H,5H2,1-2H3
• InChI Key： URUZDSCHYYLBFH-UHFFFAOYSA-N
• SMILES： S(CC1=CC=NN1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 206.05252693g/mol
• Monoisotopic Mass: 206.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride

Introduction to 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride (CAS No. 2172508-77-7) and Its Applications in Modern Chemical Biology

The compound 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride (CAS No. 2172508-77-7) represents a significant advancement in the field of chemical biology, particularly in the development of novel bioactive molecules. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and versatile applications in drug discovery, molecular probes, and synthetic chemistry. The compound’s molecular framework, incorporating a pyrazole core and a sulfonyl fluoride moiety, endows it with remarkable reactivity and functional potential, making it a valuable tool for researchers exploring the intersection of organic chemistry and biomedical science.

At the heart of this compound’s utility lies its ability to participate in diverse chemical transformations, particularly those involving nucleophilic substitution reactions. The sulfonyl fluoride group is a well-known leaving group in organic synthesis, facilitating the introduction of various functional moieties into biological systems. This property has been leveraged in the design of protease inhibitors, where the compound serves as a key intermediate in generating potent pharmacophores. Recent studies have highlighted its role in the synthesis of pyrazole-based sulfonamides, which exhibit promising activity against a range of therapeutic targets, including enzymes implicated in inflammatory and infectious diseases.

The propan-2-yl substituent at the 1-position of the pyrazole ring introduces additional conformational flexibility to the molecule, influencing both its solubility and binding affinity. This feature has been exploited in the development of structure-based drug design strategies, where subtle modifications in substituent positioning can significantly alter biological activity. Computational modeling studies have demonstrated that compounds bearing this structural motif exhibit favorable interactions with target proteins, suggesting their potential as lead compounds for further optimization.

In the realm of medicinal chemistry, 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride has been employed in the synthesis of novel scaffolds for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By serving as a precursor for sulfonamide derivatives, this compound enables the rapid construction of libraries of bioactive molecules for high-throughput screening. Preliminary findings from academic laboratories indicate that certain analogs derived from this scaffold exhibit inhibitory effects on specific kinases with high selectivity, underscoring their therapeutic potential.

Beyond its applications in drug discovery, this compound has found utility as a synthetic intermediate in the preparation of more complex heterocyclic systems. The pyrazole core is a privileged scaffold in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. Its ability to form hydrogen bonds and π-stacking interactions makes it an ideal building block for designing molecules with enhanced binding affinity and stability. The introduction of electron-withdrawing groups such as sulfonyl fluorides further modulates these interactions, allowing for fine-tuning of pharmacological properties.

Recent advances in synthetic methodologies have expanded the applications of 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride beyond traditional organic synthesis. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions of the pyrazole ring, broadening the scope of possible derivatives. These techniques have been particularly valuable in generating libraries of diverse compounds for structure-function relationship studies. Additionally, photoredox catalysis has been explored as a means to functionalize the sulfonyl fluoride group under mild conditions, opening new avenues for derivatization without compromising molecular integrity.

The compound’s reactivity also makes it a useful tool for biochemical investigations. The sulfonyl fluoride group can be selectively hydrolyzed under mild acidic or basic conditions, allowing researchers to probe protein-ligand interactions with high precision. This property has been exploited in fragment-based drug discovery approaches, where small molecules are screened for their ability to bind to target proteins before being expanded into larger lead compounds. The ability to introduce reporter groups or bioorthogonal handles via subsequent chemical transformations further enhances its utility as a molecular probe.

In conclusion, 1-(propan-2-yl)-1H-pyrazol-5-ylmethanesulfonyl fluoride (CAS No. 2172508-77-7) represents a versatile and innovative compound with far-reaching implications in chemical biology and drug development. Its unique structural features and reactivity profile make it an indispensable tool for researchers seeking to explore novel therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing both academic research and industrial applications.